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Compound of Interest

Compound Name: 4-Formyl-2-methylbenzonitrile
CAS No.: 27613-35-0
Cat. No.: B1521275
Get Quote
Introduction

4-Formyl-2-methylbenzonitrile (CAS: 27613-35-0) is a versatile aromatic building block
characterized by the coexistence of an electrophilic aldehyde and a robust nitrile group on a
methylated benzene core.[1][2] In medicinal chemistry, this scaffold serves as a "linchpin®
intermediate. The aldehyde functionality allows for rapid diversification (e.g., via reductive
amination or olefination), while the nitrile group acts as a bioisostere for carbonyls, a precursor
to heterocycles (e.g., tetrazoles, triazines), or a metabolically stable polar contact point in
protein-ligand interactions.

This guide provides a rigorous analysis of its properties, validated synthetic protocols, and
downstream applications in the synthesis of bioactive pharmaceutical ingredients (APIs).

Physicochemical Profile

The following data consolidates experimental and predicted properties essential for
stoichiometric calculations and solubility assessments.
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Property Value Notes

IUPAC Name 4-Formyl-2-methylbenzonitrile

CAS Number 27613-35-0

Molecular Formula CoH7NO

Molecular Weight 145.16 g/mol Monoisotopic Mass: 145.05 Da

Appearance White to pale yellow solid Crystalline powder

Melting Point 100-104 °C Range varies by purity

LogP (Predicted) 15.19 Lipophilic, soluble in DCM,
EtOAc

TPSA 40.9 A2 Good membrane permeability

H-Bond Acceptors 2 (Nitrile N, Carbonyl O)

H-Bond Donors 0

SMILES CC1=C(C=CC(=C1)C=0)C#N

Synthetic Pathways[4][5]

Synthesizing 4-Formyl-2-methylbenzonitrile typically involves one of two strategic
approaches: Metal-Halogen Exchange (for high-purity laboratory scale) or Radical Oxidation
(for cost-effective scale-up).

Method A: Metal-Halogen Exchange (From 4-Bromo-2-
methylbenzonitrile)

This method is preferred for small-scale synthesis due to its high regioselectivity and
cleanliness.

 Starting Material: 4-Bromo-2-methylbenzonitrile[2][3]
» Reagents:i-Propylmagnesium chloride (i-PrMgCl) or n-Butyllithium (n-BuLi), DMF.

e Solvent: Anhydrous THF.
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Protocol:

Activation: Dissolve 4-bromo-2-methylbenzonitrile (1.0 equiv) in anhydrous THF under Argon
atmosphere. Cool to -78 °C (if using n-BuLi) or -20 °C (if using i-PrMgCl).

o Exchange: Add the organometallic reagent (1.1 equiv) dropwise. Stir for 30—60 minutes to
generate the aryl anion. Note: The nitrile group is generally stable to i-PrMgCl at low
temperatures, but n-BuLi requires strict temperature control to avoid nucleophilic attack on
the cyano group.

o Formylation: Add anhydrous Dimethylformamide (DMF, 2.0 equiv) dropwise. Allow the
mixture to warm to 0 °C over 2 hours.

e Quench: Quench with saturated aqueous NH4Cl. Extract with Ethyl Acetate.[4][5]

 Purification: Silica gel chromatography (Hexane/EtOAc gradient).

Method B: Radical Bromination & Oxidation (From 2,4-
Dimethylbenzonitrile)

This route utilizes cheaper starting materials but requires careful control to avoid over-
bromination.

o Starting Material: 2,4-Dimethylbenzonitrile (4-methyl-o-tolunitrile).

o Step 1 (Bromination): NBS (N-Bromosuccinimide), AIBN (cat.), CCla or Chlorobenzene,
Reflux.

o Mechanism:[6][4][5][7][8][9] Radical substitution selectively targets the para-methyl group
due to electronic activation and steric accessibility relative to the ortho-methyl.

o Step 2 (Oxidation): Sommelet reaction (Hexamine, ag. AcOH) or Kornblum oxidation
(DMSO, NaHCO:3).

Pathway Visualization
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Figure 1: Comparative synthetic routes for 4-Formyl-2-methylbenzonitrile.

Reactivity & Applications in Drug Design

The 4-formyl-2-methylbenzonitrile scaffold is a "divergent point” intermediate. Its utility stems
from the orthogonal reactivity of its functional groups.

A. Aldehyde Functionalization (C4 Position)

The aldehyde is the primary handle for increasing molecular complexity.

e Reductive Amination: Reaction with primary/secondary amines and NaBH(OAc)s yields
benzylamine derivatives. This is a standard tactic to introduce solubilizing groups (e.qg.,
morpholine, piperazine) in kinase inhibitors.

o Wittig/Horner-Wadsworth-Emmons: Reaction with phosphonium salts generates styrene
derivatives. This is used to create "extended" pi-systems often found in covalent inhibitors
(Michael acceptors).

o Heterocycle Formation: Condensation with diamines (e.g., o-phenylenediamine) yields
benzimidazoles.
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B. Nitrile Functionalization (C1 Position)

The nitrile is often preserved as a pharmacophore but can be transformed:

o Tetrazole Synthesis: Reaction with Sodium Azide (NaNs) yields the tetrazole ring, a
bioisostere for carboxylic acids (common in Angiotensin Il receptor blockers).

e Hydrolysis: Conversion to the primary amide (H202, NaOH) or carboxylic acid (HCI, heat).

Case Study: Benzimidazole Synthesis

A common application is the synthesis of 2-arylbenzimidazoles, a privileged scaffold in anti-
infective and oncology programs.

Protocol:

Combine 4-Formyl-2-methylbenzonitrile (1.0 equiv) and 4-fluoro-1,2-phenylenediamine
(1.0 equiv) in DMF or Ethanol.

Add an oxidant (e.g., Na2S20s or air/catalyst) if oxidative cyclization is required, or use
standard condensation conditions.

Heat to 80 °C for 4—6 hours.

Isolate the 2-(4-cyano-3-methylphenyl)benzimidazole product.

Reactivity Logic Map

4-Formyl-2-methylbenzonitrile

<

Aldehyde (C4) Reactivity Nitrile (C1) Reactivity
Reductive Amination Wittig Olefination Condensation Cyclization Hydrolysis
(Amine + NaBH(OAc)3) (Ph3P=R) (Diamines) (NaN3) (H202/0H-)
--> Benzylamines --> Styrenes/Linkers --> Benzimidazoles --> Tetrazoles (Acid Bioisostere) --> Primary Amides
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Figure 2: Divergent synthesis map demonstrating the chemical versatility of the scaffold.

Safety & Handling (MSDS Summary)

While 4-Formyl-2-methylbenzonitrile is not classified as a highly potent API, it possesses
standard hazards associated with benzonitriles and aldehydes.

» GHS Classification:
o Acute Toxicity (Oral/Dermal/Inhalation): Category 4 (Harmful).[10]
o Skin/Eye Irritation: Category 2 (Causes irritation).
o STOT-SE: Category 3 (Respiratory irritation).[10]
» Handling:
o Use in a fume hood to avoid inhalation of dust/vapors.

o Nitrile compounds can liberate cyanide under extreme acidic/metabolic conditions;
however, the aryl nitrile bond is generally stable.

o Store in a cool, dry place under inert gas (Nitrogen/Argon) to prevent oxidation of the
aldehyde to the corresponding benzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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